Cas no 2228334-20-9 (1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene
• CAS No: 2228334-20-9
• MF: C₁₁H₁₂BrF₃
• MW: 281.112193107605
• CID: 6470687
• PubChem ID: 165788962
• Update Time: 2025-06-15

1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene
• 2228334-20-9
• EN300-1938790

• Inchi： 1S/C11H12BrF3/c1-11(2,6-12)5-7-3-4-8(13)10(15)9(7)14/h3-4H,5-6H2,1-2H3
• InChI Key： JIGXPGJGLKZWDL-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(=C(C=1F)F)F

Computed Properties

• Exact Mass: 280.00745g/mol
• Monoisotopic Mass: 280.00745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene

Chemical Profile of 1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene (CAS No. 2228334-20-9)

1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228334-20-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of bromine and fluorine substituents on a benzene ring, which confers unique electronic and steric properties. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex organic molecules, particularly those intended for biological activity.

The bromine substituent at the 3-position and the dimethylpropyl group at the 1-position contribute to the overall reactivity and solubility profile of the compound. The fluorine atoms at the 2, 3, and 4 positions introduce electron-withdrawing effects that can influence the electronic properties of the aromatic ring, making it a useful scaffold for further functionalization. These structural elements are particularly relevant in medicinal chemistry, where they can modulate binding interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The use of fluorine atoms in drug design has been extensively studied for their ability to improve pharmacokinetic properties and reduce susceptibility to degradation by metabolic enzymes. The compound 1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene exemplifies this trend by incorporating multiple fluorine atoms into its structure.

One of the key applications of this compound is in the synthesis of pharmaceutical intermediates. The presence of both bromine and fluorine makes it a versatile building block for further chemical transformations. For instance, nucleophilic aromatic substitution reactions can be employed to introduce additional functional groups at positions adjacent to the existing substituents. This flexibility allows chemists to tailor the molecular structure for specific biological activities.

Recent studies have explored the use of 1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene as a precursor in the development of novel therapeutic agents. Researchers have demonstrated its utility in synthesizing compounds with potential applications in oncology and anti-inflammatory therapy. The electron-deficient nature of the fluorinated benzene ring enhances interactions with biological targets, making it an attractive scaffold for drug discovery.

The synthetic pathways involving this compound have been optimized for efficiency and scalability. Modern synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled the rapid assembly of complex molecules from simpler precursors like 1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene. These advances have accelerated the discovery process in pharmaceutical research.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Fluorinated aromatic compounds are known for their ability to interact with biological targets in plants, leading to the development of novel pesticides and herbicides. The structural features of 1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene make it a candidate for designing molecules that exhibit improved efficacy and selectivity.

The chemical properties of this compound also make it suitable for material science applications. Fluorinated aromatic compounds can be incorporated into polymers and coatings to enhance their thermal stability and chemical resistance. The presence of bromine substituents further improves flame retardancy properties.

From a regulatory perspective,1-(3-bromo-2,2-dimethylpropyl)-2,3,4-trifluorobenzene is subject to standard chemical safety protocols. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unwanted reactions.

The future prospects for this compound are promising, given its versatility as a synthetic intermediate. Ongoing research efforts are focused on expanding its utility in drug discovery and material science applications. Collaborative initiatives between academia and industry are expected to drive innovation in this field.